Cas no 1807222-51-0 (5-Amino-2-nitro-4-phenylpyridine)

• Product Name: 5-Amino-2-nitro-4-phenylpyridine
• CAS No: 1807222-51-0
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 4899748
• Update Time: 2025-06-11

5-Amino-2-nitro-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-nitro-4-phenylpyridine

• Inchi： 1S/C11H9N3O2/c12-10-7-13-11(14(15)16)6-9(10)8-4-2-1-3-5-8/h1-7H,12H2
• InChI Key： FRXWWJMKWWJRRP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=CN=1)N)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• XLogP3: 2
• Topological Polar Surface Area: 84.7

Additional information on 5-Amino-2-nitro-4-phenylpyridine

Introduction to 5-Amino-2-nitro-4-phenylpyridine (CAS No. 1807222-51-0)

5-Amino-2-nitro-4-phenylpyridine, identified by its Chemical Abstracts Service (CAS) number 1807222-51-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, characterized by a six-membered aromatic ring containing one nitrogen atom. The presence of both amino and nitro functional groups, along with a phenyl substituent, makes 5-amino-2-nitro-4-phenylpyridine a structurally versatile molecule with potential applications in drug discovery and synthesis of bioactive molecules.

The structural motif of 5-amino-2-nitro-4-phenylpyridine positions it as a valuable intermediate in the development of novel therapeutic agents. The nitro group introduces electrophilic reactivity, enabling further functionalization through reduction or nucleophilic substitution reactions. Conversely, the amino group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. The phenyl ring contributes to hydrophobic interactions and can be modified to fine-tune pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of 5-amino-2-nitro-4-phenylpyridine as a scaffold for designing small-molecule inhibitors. Studies indicate that derivatives of this compound exhibit promising activity against various enzymatic targets, including kinases and transcription factors implicated in cancer and inflammatory diseases. The nitro group's ability to engage in redox reactions further underscores its potential in modulating cellular signaling pathways.

In the realm of medicinal chemistry, the synthesis of 5-amino-2-nitro-4-phenylpyridine has been optimized through multi-step organic transformations, including nitration, reduction, and palladium-catalyzed cross-coupling reactions. These methodologies ensure high yield and purity, making the compound readily accessible for downstream applications. The phenyl substituent's position at the 4-position relative to the pyridine ring enhances its interaction with biological receptors, a feature that has been leveraged in designing potent pharmacophores.

Emerging research suggests that 5-amino-2-nitro-4-phenylpyridine and its analogs may exhibit significant therapeutic potential in treating neurological disorders. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter receptors has been explored in preclinical studies. Furthermore, its structural similarity to known bioactive molecules allows for structural diversity through combinatorial chemistry approaches, facilitating the discovery of novel drug candidates.

The role of 5-amino-2-nitro-4-phenylpyridine as a building block extends beyond pharmaceutical applications. In materials science, derivatives of this compound have been investigated for their electronic properties, making them candidates for organic semiconductors and optoelectronic devices. The nitro group's electron-withdrawing nature influences the electronic structure of the molecule, enhancing charge transport properties.

Environmental considerations also play a crucial role in the utilization of 5-amino-2-nitro-4-phenylpyridine. Efforts have been directed toward developing green synthetic routes that minimize waste generation and hazardous byproducts. Catalytic processes and solvent-free reactions have been explored to enhance sustainability while maintaining high chemical yields.

The pharmacological profile of 5-amino-2-nitro-4-phenylpyridine has been further elucidated through structure-activity relationship (SAR) studies. Modifications at various positions on the pyridine ring have revealed insights into optimizing potency and selectivity. For instance, electron-withdrawing groups at the 3-position enhance binding affinity to certain protein targets, whereas bulky substituents at the 2-position improve metabolic stability.

Future directions in research focus on exploring the therapeutic efficacy of 5-amino-2-nitro-4-phenylpyridine in clinical trials. Preclinical data demonstrating its anti-inflammatory and antiproliferative effects have laid the groundwork for Investigational New Drug (IND) applications. Collaborative efforts between academic institutions and pharmaceutical companies are anticipated to accelerate the translation of this compound into clinical practice.

The versatility of 5-amino-2-nitro-4-phenylpyridine as a chemical entity underscores its importance in modern drug discovery. Its unique structural features offer opportunities for innovation across multiple disciplines, from medicinal chemistry to materials science. As research continues to uncover new applications for this compound, its significance is expected to grow further within the scientific community.